Cas no 81608-49-3 (LHRH, N-ac-(4-Cl-Phe)(1,2)-trp(3)-arg(6)-alanh2(10)-)

• Product name: LHRH, N-ac-(4-Cl-Phe)(1,2)-trp(3)-arg(6)-alanh2(10)-
• CAS No: 81608-49-3
• MF: C₆₉H₉₂Cl₂N₁₈O₁₃
• MW: 1452.48759269714
• CID: 986913

LHRH, N-ac-(4-Cl-Phe)(1,2)-trp(3)-arg(6)-alanh2(10)- Chemical and Physical Properties

Names and Identifiers

• LHRH, N-Ac-(4-Cl-Phe)(1,2)-Trp(3)-Arg(6)-AlaNH2(10)-
• AXE8H8VY6H
• Napt-taa
• LHRH-N-Acetyl-4-chlorophenylalanyl(1,2)-tryptophyl(3)-arginyl(6)-alaninamide
• D-Alaninamide, N-acetyl-4-chloro-D-phenylalanyl-4-chloro-D-phenylalanyl-D-tryptophyl-L-seryl-L-tyrosyl-D-arginyl-L-leucyl-L-arginyl-L-prolyl-
• LHRH, N-ac-(4-Cl-Phe)(1,2)-trp(3)-arg(6)-alanh2(10)-

• Inchi： 1S/C69H92Cl2N18O13/c1-37(2)30-52(84-60(95)50(12-7-27-77-68(73)74)82-63(98)54(33-42-19-25-46(92)26-20-42)86-65(100)56(36-90)87-59(94)48(72)34-43-35-79-49-11-6-5-10-47(43)49)61(96)83-51(13-8-28-78-69(75)76)67(102)89-29-9-14-57(89)66(101)80-38(3)58(93)88-64(99)55(32-41-17-23-45(71)24-18-41)85-62(97)53(81-39(4)91)31-40-15-21-44(70)22-16-40/h5-6,10-11,15-26,35,37-38,48,50-57,79,90,92H,7-9,12-14,27-34,36,72H2,1-4H3,(H,80,101)(H,81,91)(H,82,98)(H,83,96)(H,84,95)(H,85,97)(H,86,100)(H,87,94)(H4,73,74,77)(H4,75,76,78)(H,88,93,99)/t38-,48-,50-,51+,52+,53-,54+,55-,56+,57+/m1/s1
• InChI Key： HDKMSGKLRVZCOD-SXMMSQOJSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@H](C(NC([C@@H](C)NC([C@@H]1CCCN1C([C@H](CCC/N=C(/N)\N)NC([C@H](CC(C)C)NC([C@@H](CCC/N=C(\N)/N)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@@H](CC1=CNC2C=CC=CC1=2)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@@H](CC1C=CC(=CC=1)Cl)NC(C)=O)=O

Computed Properties

• Exact Mass: 1450.646831
• Monoisotopic Mass: 1450.646831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 102
• Rotatable Bond Count: 37
• Complexity: 2870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 510